Cas no 73952-11-1 (DL-Tagatose)

• Product Name: DL-Tagatose
• CAS No: 73952-11-1
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• CID: 978688
• Update Time: 2024-03-05

DL-Tagatose Chemical and Physical Properties

Names and Identifiers

• DL-Tagatose

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3,5-9,11-12H,1-2H2/t3-,5+,6-/m1/s1
• InChI Key： BJHIKXHVCXFQLS-PQLUHFTBSA-N
• SMILES： OCC([C@H]([C@H]([C@@H](CO)O)O)O)=O

Computed Properties

• Exact Mass: 180.063388
• Monoisotopic Mass: 180.063388
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118